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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1265673 Get Quote

An In-Depth Technical Guide to 3-Bromo-4-hydroxybenzaldehyde

For researchers, scientists, and professionals in drug development, 3-Bromo-4-
hydroxybenzaldehyde is a significant intermediate in organic synthesis. This guide provides

comprehensive details on its chemical properties, synthesis, and purification, presented in a

structured and technically detailed format.

Core Chemical and Physical Properties
3-Bromo-4-hydroxybenzaldehyde is a white or light yellow crystalline powder.[1] It is soluble

in organic solvents such as glacial acetic acid, acetone, and methanol, and only slightly soluble

in water.[1] The key quantitative data for this compound are summarized below.
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Property Value Citations

Molecular Formula C₇H₅BrO₂ [2][3][4][5][6]

Molecular Weight 201.02 g/mol [2][3][4][5][7]

IUPAC Name
3-bromo-4-

hydroxybenzaldehyde
[2]

CAS Number 2973-78-6 [2][3][7]

Melting Point 130-135 °C [1][7]

Boiling Point
Approximately 261 °C (at

normal pressure)
[1]

Density 1.737 g/cm³ [1]

Vapor Pressure 0.00718 mmHg at 25 °C [1]

Synthesis of 3-Bromo-4-hydroxybenzaldehyde
The primary method for synthesizing 3-Bromo-4-hydroxybenzaldehyde involves the

bromination of p-hydroxybenzaldehyde.[1][8] Various solvents and conditions can be employed

to optimize the yield and minimize the formation of by-products like 3,5-dibromo-4-

hydroxybenzaldehyde.[1]

General Synthesis Workflow
The logical flow for the synthesis and purification of 3-Bromo-4-hydroxybenzaldehyde is

outlined below.
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Synthesis Stage

Work-up Stage

Purification Stage

1. Dissolve p-Hydroxybenzaldehyde
in a suitable solvent (e.g., Chloroform)

2. Cool the solution
(e.g., to 0 °C)

4. Add Bromine solution dropwise
to the cooled p-Hydroxybenzaldehyde solution

3. Prepare Bromine Solution
(dissolved in the same solvent)

5. Maintain reaction temperature
and stir for several hours

6. Neutralize the reaction mixture
(e.g., with 30% NaOH to pH 6)

Reaction Completion

7. Add water and heat to boiling

8. Distill to remove solvent

9. Cool the aqueous solution
to induce crystallization

Aqueous Residue

10. Filter the crude product

11. Recrystallize from hot water
or an organic solvent (e.g., Methanol)

12. Dry the purified crystals
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Crude 3-Bromo-4-hydroxybenzaldehyde

Dissolve crude product
in minimal hot solvent

(e.g., Methanol)

Is the solution colored?

Add activated charcoal
and boil briefly

Yes

Perform hot filtration

No

Cool the filtrate slowly
to induce crystallization

Crystals formed?

Troubleshoot:
- Concentrate solution

- Scratch flask
- Add seed crystal

No

Filter the purified crystals

Yes

Wash with a small amount
of ice-cold solvent

Dry the crystals
under vacuum

Pure 3-Bromo-4-hydroxybenzaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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